RJR 2429 (dihydrochloride)

• CAS No.: 1021418-53-0
• Product Name: RJR 2429 (dihydrochloride)
• Molecular Formula: C12H18Cl2N2
• Molecular Weight: 261.19
• IUPAC Name: 2-pyridin-3-yl-1-azabicyclo[2.2.2]octane;dihydrochloride
• Standard InChI: InChI=1S/C12H16N2.2ClH/c1-2-11(9-13-5-1)12-8-10-3-6-14(12)7-4-10;;/h1-2,5,9-10,12H,3-4,6-8H2;2*1H
• Standard InChIKey: PIUNXHHZRIUBOV-UHFFFAOYSA-N
• SMILES: C1CN2CCC1CC2C3=CN=CC=C3.Cl.Cl
• Appearance: Solid powder
• Description: RJR 2429 (dihydrochloride) is a nicotinic acetylcholine receptor (AChR) agonist that displays selectivity for α4β2
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RJR 2429 (dihydrochloride), RJR2429 (dihydrochloride), RJR-2429 (dihydrochloride), RJR 2429 (2HCl), RJR 2429 (HCl)
• Reference: 1. Playa, H.et al. Dilazep analogues for the study of equilibrative nucleoside transporters 1 and 2 (ENT1 and ENT2). Bioorg. Med. Chem. Lett. 2014, 24(24), 5801-5804.; 2. Bhatti, B.et al.Synthesis of 2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonane, 2-(pyridin-3-yl)-1-azabicyclo[2.2.2]octane, and 2-(pyridin-3-yl)-1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. J. Org. Chem. 2008, 73(9), 3497-3507.; 3. Yokotani K. et al Characterization of functional nicotinic acetylcholine receptors involved in catecholamine release from isolated rat adrenal gland. Eur.J.Pharmacol. 2002, 446(1-3):83-7; 4. Bencherif, M. et al. The heterocyclic substituted pyridine derivative (+/-)-2-(-3-pyridinyl)-1-azabicyclo[2.2.2]octane (RJR-2429): A selective ligand at nicotinic acetylcholine receptors. J. Pharmacol. Exp. Ther. 1998, 284(3), 886-894
• PubChem Compound: 56972204
• Last Modified: Nov 11 2021